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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B082101 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of C.I. Disperse Blue 35, ensuring compliance with safety regulations and minimizing

environmental impact. This guidance is intended for researchers, scientists, and drug

development professionals familiar with laboratory safety protocols.

C.I. Disperse Blue 35 is classified as a hazardous substance and requires careful handling

and disposal.[1] It is known to be a skin sensitizer and may cause long-lasting harmful effects

to aquatic life due to its persistence and resistance to biodegradation.[2][3][4][5][6]

Hazard Summary & Quantitative Data
Proper handling is predicated on understanding the substance's characteristics. Key

quantitative data and hazard information are summarized below.
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Hazard Classification Description

Skin Sensitization
May cause an allergic skin reaction upon

contact.[1][2][7]

Environmental Hazard

May cause long-lasting harmful effects to

aquatic life.[3] The compound is persistent in the

environment.[5]

Combustibility
Fine dust accumulations may burn rapidly if

ignited. Dust clouds can be explosive.[1][3]

Primary Irritant Considered a mild skin and eye irritant.[1]

Hazardous Combustion

Burning may produce carbon monoxide (CO),

carbon dioxide (CO2), and other toxic fumes.[1]

[3]

Property Value

Oral LD50 (Rat) >2000 mg/kg[1]

Log Octanol-Water Partition Coefficient 4.49[5]

Water Solubility Extremely low[5]

Physical State Dark blue granular solid[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
Adherence to this protocol is critical for ensuring safety and regulatory compliance. All chemical

waste must be handled in accordance with local, state, and federal regulations, such as the

Resource Conservation and Recovery Act (RCRA).[1][8]

1. Personal Protective Equipment (PPE) Preparation Before handling C.I. Disperse Blue 35
waste, ensure the following PPE is worn:

Gloves: Chemically resistant gloves (e.g., nitrile).
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Eye Protection: Safety goggles with side-shields.[9]

Lab Coat: A standard lab coat or impervious clothing to protect skin.[9]

Respiratory Protection: If there is a risk of generating dust, use a suitable respirator.[9][10]

2. Waste Characterization and Segregation

Classify as Hazardous: C.I. Disperse Blue 35 waste (solid, contaminated materials, or

solutions) must be treated as hazardous chemical waste.[10][11]

Segregate Incompatibles: Store this waste separately from incompatible materials, especially

strong oxidizing agents (e.g., nitrates, chlorine bleaches), to prevent ignition or reaction.[1]

[12]

3. Containerization

Select a Compatible Container: Use a chemically compatible container with a secure, leak-

proof screw cap. Plastic containers are often preferred.[8][11][12]

Avoid Overfilling: Fill the container to no more than 90% capacity (at least one inch of

headroom) to allow for expansion.[12]

Condition: Ensure the container is in good condition, free from cracks or deterioration.[8]

4. Labeling

Affix a Hazardous Waste Label: Immediately label the container with your institution's

hazardous waste tag.

Complete Information: Clearly write the full chemical name ("C.I. Disperse Blue 35"),

concentration, and any other components in the waste mixture. Ensure the accumulation

start date is recorded. Accurate labeling is crucial for safe consolidation by environmental

health and safety (EH&S) professionals.[11]

5. Storage in a Satellite Accumulation Area (SAA)
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Designated Location: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area within the laboratory, at or near the point of generation.[11][12]

Secondary Containment: Place the container in a secondary containment bin to mitigate

potential leaks or spills.

Time and Quantity Limits: Adhere to SAA limits, which are typically a maximum of 55 gallons

of hazardous waste and a storage period of up to one year, provided the container is not full.

[11][12] Once a container is full, it must be removed by EH&S within three days.[12]

6. Arranging for Disposal

Contact EH&S: Once the waste container is full or the experiment is complete, contact your

institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.

Prohibited Actions:

DO NOT dispose of C.I. Disperse Blue 35 down the drain or in the regular trash.[1][8][11]

DO NOT allow wash water from cleaning contaminated glassware to enter drains. Collect

all rinsate as hazardous waste.[1]

7. Spill Management

Minor Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up spills immediately to prevent dust generation.[1]

Carefully sweep or scoop the solid material into a designated hazardous waste container.

Avoid breathing any dust.[1]

Major Spills:

Evacuate the area.
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Alert Emergency Responders and your institution's EH&S department, informing them of

the hazard's location and nature.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of C.I. Disperse Blue 35.
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1. Preparation

2. Handling & Containment

3. On-Site Management

4. Final Disposal

Identify Waste:
C.I. Disperse Blue 35

Wear Required PPE:
Gloves, Goggles, Lab Coat

Select Compatible
Waste Container

Transfer Waste into Container
(Do not overfill)

Securely Cap and
Label Container

Is material an
oxidizing agent?

Store in Designated SAA
Away from Incompatibles

No

Store in Designated SAA

Yes
(Segregate)

Is container full or
waste no longer generated?

No
(Continue Storage)

Contact EH&S for
Waste Pickup

Yes

Waste Removed by
Trained Professionals

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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